Cas no 1284246-35-0 (tert-butyl 4-cyclopentyl-3-methyl-5-oxopiperazine-1-carboxylate)

• Product Name: tert-butyl 4-cyclopentyl-3-methyl-5-oxopiperazine-1-carboxylate
• CAS No: 1284246-35-0
• MF: C₁₅H₂₆N₂O₃
• MW: 282.378544330597
• CID: 2119297
• Update Time: 2023-11-19

tert-butyl 4-cyclopentyl-3-methyl-5-oxopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-cyclopentyl-3-methyl-5-oxopiperazine-1-carboxylate
• CID 101043376
• 1-Piperazinecarboxylic acid, 4-cyclopentyl-3-methyl-5-oxo-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H26N2O3/c1-11-9-16(14(19)20-15(2,3)4)10-13(18)17(11)12-7-5-6-8-12/h11-12H,5-10H2,1-4H3
• InChI Key： DNAYNFLMBYERNP-UHFFFAOYSA-N
• SMILES： O=C1CN(C(=O)OC(C)(C)C)CC(C)N1C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 383
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 409.3±38.0 °C(Predicted)
• pka: -0.80±0.40(Predicted)